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Compound of Interest

Compound Name: Trichloroacetyl Chloride-13C2

Cat. No.: B121693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological

profile of Trichloroacetyl Chloride-13C2. While isotopic labeling is a powerful tool in metabolic

and mechanistic studies, it is critical to recognize that the chemical reactivity and associated

hazards of Trichloroacetyl Chloride-13C2 are essentially identical to its unlabeled analogue.

This document synthesizes data from various safety data sheets (SDS) and chemical

databases to provide a comprehensive resource for laboratory personnel.

Chemical Identification and Properties
Trichloroacetyl Chloride-13C2 is the isotopically labeled form of trichloroacetyl chloride,

where the two carbon atoms are carbon-13 isotopes. It is a highly reactive acyl chloride used in

organic synthesis.[1]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Chemical Formula ¹³C₂Cl₄O [2]

Molecular Weight 183.8 g/mol [2][3]

CAS Number 165399-57-5 [2][3][4]

Appearance Colorless to light yellow liquid [1][5][6]

Odor Pungent, strong [1][6]

Boiling Point 114 - 116 °C [1][7]

Melting Point -57 °C [7]

Density ~1.629 g/mL at 25 °C [1]

| Solubility | Reacts violently with water |[7] |

Hazard Identification and GHS Classification
Trichloroacetyl Chloride-13C2 is classified as a hazardous substance requiring stringent

safety protocols. Its primary dangers stem from its high toxicity upon inhalation and its

corrosive nature.[8][9] It reacts violently with water and moisture, releasing toxic and corrosive

fumes of hydrogen chloride gas and phosgene.[1][5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Inhalation Category 2
H330: Fatal if inhaled[7][9]
[10][11]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[7]

[9][10][11]

Skin Corrosion/Irritation Category 1A

H314: Causes severe skin

burns and eye damage[7][9]

[10][11]
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| Serious Eye Damage | Category 1 | H318: Causes serious eye damage[7][10] |

GHS Pictograms: GHS05 (Corrosion), GHS06 (Toxic)[11] Signal Word: Danger[10][11]

Below is a diagram illustrating the logical hierarchy of the primary hazards associated with

Trichloroacetyl Chloride-13C2.

Trichloroacetyl Chloride-13C2 Hazards

Toxicity Hazards Corrosive Hazards

Trichloroacetyl Chloride-13C2

Acute Inhalation Toxicity
(Category 2)

H330: Fatal if inhaled

is classified as

Acute Oral Toxicity
(Category 4)

H302: Harmful if swallowed

is classified as

Skin Corrosion
(Category 1A)

H314: Causes severe burns

is classified as

Serious Eye Damage
(Category 1)

H318: Causes serious eye damage

leads to
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Figure 1: GHS Hazard Classification Hierarchy.

Toxicology and Health Effects
Exposure to Trichloroacetyl Chloride-13C2 can cause severe health effects.
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Inhalation: May be fatal if inhaled.[5][10] Causes severe chemical burns to the respiratory

tract, and higher exposures can lead to pulmonary edema, a medical emergency

characterized by a buildup of fluid in the lungs.[8]

Skin Contact: Causes severe skin burns and is rapidly absorbed.[5][8] Immediate and

thorough decontamination is essential.

Eye Contact: Causes severe eye burns and potentially irreversible eye damage.[5][8] It is a

lachrymator, a substance that stimulates tear production.[5]

Ingestion: Harmful if swallowed.[9] Causes severe burns to the gastrointestinal tract.[5]

Ingestion can lead to severe swelling and danger of perforation of the esophagus or

stomach.[7]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical following any exposure. Facilities must be

equipped with an eyewash station and a safety shower.[5]

Table 3: First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Inhalation

Remove victim to fresh air
immediately. If not
breathing, give artificial
respiration (do not use
mouth-to-mouth). If
breathing is difficult,
administer oxygen. Seek
immediate medical
attention.

[4][5][10]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing all

contaminated clothing and

shoes. Seek immediate

medical attention.

[5][8][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[5][7][10]

| Ingestion | Do NOT induce vomiting. If victim is conscious, rinse mouth with water and give a

cupful of water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention. |[5][7][10] |

The following workflow diagram outlines the critical steps for emergency response to personnel

exposure.
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Route of Exposure
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Flush Eyes with Water (15+ min)
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Seek Immediate
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Figure 2: Emergency First Aid Workflow for Exposure.

Handling, Storage, and Spill Management
Proper handling and storage are paramount to preventing exposure and accidents.

Handling: Always work in a well-ventilated area, preferably under a chemical fume hood.[7]

[10] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, chemical splash goggles, a face shield, and protective clothing.[5][8] Avoid contact

with skin, eyes, and clothing.[7] Do not breathe vapors or mists.[7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5][10]

Keep containers tightly closed and protected from moisture, as the material reacts violently
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with water.[5][7] Store in a designated corrosives area.[5]

Incompatible Materials: Avoid contact with water, bases, alcohols, amines, and metals.[7][9]

[12]

Spill Response: In case of a spill, evacuate personnel to a safe area.[10] Provide ventilation.

[5] Absorb the spill with an inert, dry material such as vermiculite, sand, or earth, and place it

in a suitable, closed container for disposal.[5][10] Do not use water for cleanup.[5][8]

The diagram below details the workflow for a safe response to an accidental spill.
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Spill Detected

Evacuate Immediate Area
Ensure Proper Ventilation

Don Appropriate PPE
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Contain Spill with Inert Material
(e.g., Sand, Vermiculite)
DO NOT USE WATER

Carefully Collect Absorbed Material
into a Labeled, Closed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material
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Figure 3: Accidental Spill Response Protocol.

Experimental Protocols for Safety Assessment
For drug development and research applications where chronic toxicity data may be limited,

specific assays can be employed to assess the safety profile of Trichloroacetyl Chloride-
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13C2 or its derivatives.[3]

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

Objective: To determine the concentration at which the compound induces cell death in a

human cell line (e.g., HepG2 for liver toxicity).

Methodology:

Cell Culture: Plate human cell lines in 96-well plates and allow them to adhere overnight.

Compound Exposure: Treat cells with a serial dilution of the test compound for 24-72

hours.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well. Live cells with active mitochondria will reduce MTT to a purple

formazan product.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the

formazan crystals.

Quantification: Measure the absorbance of the solution using a microplate reader at ~570

nm.

Analysis: Calculate cell viability as a percentage relative to an untreated control.

Determine the IC₅₀ (half-maximal inhibitory concentration) value.

Protocol 2: Genotoxicity Assessment using Ames Test

Objective: To assess the mutagenic potential of the compound by testing its ability to induce

reverse mutations in a histidine-requiring strain of Salmonella typhimurium.

Methodology:

Strain Preparation: Prepare cultures of appropriate S. typhimurium tester strains (e.g.,

TA98, TA100).
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Metabolic Activation: Perform the assay with and without a metabolic activation system

(S9 fraction from rat liver) to detect mutagens that require metabolic processing.

Exposure: Combine the bacterial strain, the test compound at various concentrations, and

the S9 mix (if used) in a test tube with molten top agar.

Plating: Pour the mixture onto a minimal glucose agar plate.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Analysis: Count the number of revertant colonies (his+). A significant, dose-dependent

increase in revertant colonies compared to the negative control indicates a positive result

for mutagenicity.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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